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Compound of Interest

Compound Name: N-benzyl-3-fluorobenzamide

Cat. No.: B185144 Get Quote

CAS Number: 671-01-2[1][2][3] IUPAC Name: N-benzyl-3-fluorobenzamide[4]

This technical guide provides an in-depth overview of N-benzyl-3-fluorobenzamide, a

compound of interest in contemporary drug discovery and development. The document details

its chemical properties, a representative synthesis protocol, and explores its potential

therapeutic applications, with a focus on its relevance to cancer research.

Chemical and Physical Properties
N-benzyl-3-fluorobenzamide is a benzamide derivative characterized by a benzyl group

attached to the nitrogen of the amide and a fluorine atom at the 3-position of the benzoyl ring.

Property Value Reference

Molecular Formula C₁₄H₁₂FNO [3][4]

Molecular Weight 229.25 g/mol [3]

Purity Typically ≥97% [1]

Synthesis of N-Benzyl-3-fluorobenzamide: An
Experimental Protocol
The synthesis of N-benzyl-3-fluorobenzamide can be achieved through the acylation of

benzylamine with 3-fluorobenzoyl chloride. This method is a standard approach for the
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formation of amides.

Reaction Scheme:
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3-Fluorobenzoyl chloride

N-benzyl-3-fluorobenzamideBenzylamine

Triethylamine (Base)
Dichloromethane (Solvent) Triethylamine hydrochloride
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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